tert-butyl 7-cyano-6-{[(1E)-(dimethylamino)methylene]amino}-2,3-dihydro-1H-pyrrolizine-5-carboxylate

• IUPAC Name: tert-butyl 1-cyano-2-(dimethylaminomethylideneamino)-6,7-dihydro-5H-pyrrolizine-3-carboxylate
• InChI: InChI=1S/C16H22N4O2/c1-16(2,3)22-15(21)14-13(18-10-19(4)5)11(9-17)12-7-6-8-20(12)14/h10H,6-8H2,1-5H3
• InChI Key: CLEKRMNBSGDMEI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=C(C(=C2N1CCC2)C#N)N=CN(C)C
• Molecular Formula: C16H22N4O2
• Molecular Weight: 302.37 g/mol

Description

Tert-butyl 7-cyano-6-{[(1E)-(dimethylamino)methylene]amino}-2,3-dihydro-1H-pyrrolizine-5-carboxylate is a useful research compound. Its molecular formula is C16H22N4O2 and its molecular weight is 302.378. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The research into tert-butyl derivatives, such as tert-butyl 7-cyano-6-{[(1E)-(dimethylamino)methylene]amino}-2,3-dihydro-1H-pyrrolizine-5-carboxylate, has primarily focused on synthesis and characterization. A study by Çolak et al. (2021) synthesized a related compound, 6-tert-butyl 3-ethyl 2-amino-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate, starting from tert-butyl 4-oxopiperidine-1-carboxylate. The compounds were characterized using FTIR, 1H, and 13C NMR spectroscopic methods, and X-ray crystallographic analysis for structural determination. These methods highlight the importance of molecular and crystal structure in understanding the stability and reactivity of such compounds, with specific attention to intramolecular hydrogen bonding (Çolak, Karayel, Buldurun, & Turan, 2021).

Mechanistic Study in Catalysis

Another significant area of research involves understanding the mechanisms underlying chemical reactions. Xu et al. (2005) conducted a study on the acetylation of tert-butanol, utilizing a compound structurally similar to tert-butyl 7-cyano-6-{[(1E)-(dimethylamino)methylene]amino}-2,3-dihydro-1H-pyrrolizine-5-carboxylate as a catalyst. This research provides insights into the nucleophilic catalysis pathway, emphasizing the role of tert-butyl derivatives in facilitating chemical transformations through nucleophilic attack and ion pair formation (Xu, Held, Kempf, Mayr, Steglich, & Zipse, 2005).

Application in Synthesis of Biologically Active Compounds

The synthesis of biologically active compounds is another critical application. For instance, Zhao et al. (2017) developed a rapid synthetic method for a compound analogous to tert-butyl 7-cyano-6-{[(1E)-(dimethylamino)methylene]amino}-2,3-dihydro-1H-pyrrolizine-5-carboxylate, which serves as an important intermediate in the production of omisertinib (AZD9291), a medication used in cancer treatment. This demonstrates the potential of tert-butyl derivatives in the pharmaceutical industry, where they can be key intermediates in the synthesis of drugs (Zhao, Guo, Lan, & Xu, 2017).